N-[3-(3-methylbutoxy)phenyl]furan-2-carboxamide

• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol
• IUPAC Name: N-[3-(3-methylbutoxy)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C16H19NO3/c1-12(2)8-10-19-14-6-3-5-13(11-14)17-16(18)15-7-4-9-20-15/h3-7,9,11-12H,8,10H2,1-2H3,(H,17,18)
• InChI Key: NHIXPSQCKSFUEC-UHFFFAOYSA-N
• SMILES: CC(C)CCOC1=CC=CC(=C1)NC(=O)C2=CC=CO2

Description

N-[3-(3-methylbutoxy)phenyl]furan-2-carboxamide, also known as MBPF, is a chemical compound that has been studied for its potential therapeutic applications. This compound is a member of the furan carboxamide family and has been shown to exhibit anti-inflammatory and analgesic effects. In

Mechanism of Action

The mechanism of action of N-[3-(3-methylbutoxy)phenyl]furan-2-carboxamide is not fully understood. However, it has been proposed that this compound exerts its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, this compound has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the inflammatory response. The analgesic effects of this compound may be due to its ability to modulate the activity of pain-sensing neurons in the spinal cord.
Biochemical and Physiological Effects
This compound has been shown to have a good safety profile and does not exhibit any significant toxicity or adverse effects in animal models. In addition, this compound has been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life. These findings suggest that this compound may be a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

The advantages of using N-[3-(3-methylbutoxy)phenyl]furan-2-carboxamide in lab experiments include its good safety profile, good pharmacokinetic properties, and its ability to exhibit anti-inflammatory and analgesic effects. However, the limitations of using this compound in lab experiments include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for further research on N-[3-(3-methylbutoxy)phenyl]furan-2-carboxamide. Firstly, further studies are needed to fully understand the mechanism of action of this compound. Secondly, more research is needed to explore the potential therapeutic applications of this compound in various disease models. Thirdly, studies are needed to investigate the potential side effects of this compound and its long-term safety profile. Finally, further research is needed to optimize the synthesis method of this compound to improve its yields and purity.
Conclusion
In conclusion, this compound is a chemical compound that has been studied for its potential therapeutic applications. It exhibits anti-inflammatory and analgesic effects and has good pharmacokinetic properties. Further research is needed to fully understand its mechanism of action, potential therapeutic applications, and long-term safety profile.

Synthesis Methods

The synthesis of N-[3-(3-methylbutoxy)phenyl]furan-2-carboxamide involves the reaction of 3-(3-methylbutoxy)aniline with furan-2-carboxylic acid chloride in the presence of a base. The resulting product is then purified using column chromatography. This synthesis method has been optimized to produce high yields of pure this compound.

Scientific Research Applications

N-[3-(3-methylbutoxy)phenyl]furan-2-carboxamide has been studied for its potential therapeutic applications in various disease models. It has been shown to exhibit anti-inflammatory effects in both acute and chronic inflammation models. In addition, this compound has been shown to have analgesic effects in animal models of pain. These findings suggest that this compound may have potential applications in the treatment of inflammatory and painful conditions.